Cas no 110207-81-3 (D-Streptamine,O-4-amino-4-deoxy-a-D-glucopyranosyl-(1®8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-a-D-allo-octodialdo-1,5:8,4-dipyranosyl-(1®4)-2-deoxy-N3-(2-hydroxyethyl)-(9CI))

• Product Name: D-Streptamine,O-4-amino-4-deoxy-a-D-glucopyranosyl-(1®8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-a-D-allo-octodialdo-1,5:8,4-dipyranosyl-(1®4)-2-deoxy-N3-(2-hydroxyethyl)-(9CI)
• CAS No: 110207-81-3
• MF: C₂₃H₄₅N₅O₁₂
• MW: 583.629707098007
• CID: 144152
• PubChem ID: 194847
• Update Time: 2025-04-19

D-Streptamine,O-4-amino-4-deoxy-a-D-glucopyranosyl-(1®8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-a-D-allo-octodialdo-1,5:8,4-dipyranosyl-(1®4)-2-deoxy-N3-(2-hydroxyethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-({4-amino-2,3-dihydroxy-6-[(2-hydroxyethyl)amino]cycloh exyl}oxy)-4-hydroxy-3-(methylamino)octahydropyrano[3,2-b]pyran-2- yl 4-amino-4-deoxyhexopyranoside
• youlemycin
• 4)-2-deoxy-N3-(2-hydroxyethyl)-(9CI)
• 5-amino-2-{[7-amino-6-({4-amino-2,3-dihydroxy-6-[(2-hydroxyethyl)amino]cyclohexyl}oxy)-4-hydroxy-3-(methylamino)octahydropyrano[3,2-b]pyran-2-yl]oxy}-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4-diol (non-preferred name)
• 8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-a-D-allo
• 8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-a-D-allo-octodialdo-1,5:8,4-dipyranosyl-(1&reg
• D-Streptamine, O-4-amino-4-deoxy-alpha-D-glucopyranosyl-(1-8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-alpha-D-allo-octodialdo-1,5:8,4-dipyranosyl-(1-4)-2-deoxy-N3-(2-hydroxyethyl)-
• 110207-81-3
• 5-amino-2-[[7-amino-6-[4-amino-2,3-dihydroxy-6-(2-hydroxyethylamino)cyclohexyl]oxy-4-hydroxy-3-(methylamino)-2,3,4,4a,6,7,8,8a-octahydropyrano[3,2-b]pyran-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4-diol
• AKOS040754539
• D-Streptamine,O-4-amino-4-deoxy-a-D-glucopyranosyl-(1®8)-O-(8R)-2-amino-2,3,7-trideoxy-7-(methylamino)-D-glycero-a-D-allo-octodialdo-1,5:8,4-dipyranosyl-(1®4)-2-deoxy-N3-(2-hydroxyethyl)-(9CI)

• Inchi： 1S/C23H45N5O12/c1-27-13-16(33)20-10(36-22(13)40-23-18(35)15(32)12(26)11(6-30)37-23)5-8(25)21(39-20)38-19-9(28-2-3-29)4-7(24)14(31)17(19)34/h7-23,27-35H,2-6,24-26H2,1H3
• InChI Key： QNFLJFGZCCREJW-UHFFFAOYSA-N
• SMILES： O1C(C(CC2C1C(C(C(OC1C(C(C(C(CO)O1)N)O)O)O2)NC)O)N)OC1C(C(C(CC1NCCO)N)O)O

Computed Properties

• Exact Mass: 583.30665
• Monoisotopic Mass: 583.306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.2
• Topological Polar Surface Area: 290Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 887.8°C at 760 mmHg
• Flash Point: 490.7°C
• Refractive Index: 1.649
• PSA: 289.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides